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Compound of Interest

Compound Name: Nintedanib

CAS No.: 928326-83-4

Cat. No.: B1663095

Get Quote

Nintedanib is an active pharmaceutical ingredient that requires meticulous handling and

disposal due to its potential health risks, including reproductive toxicity and organ damage

through prolonged exposure.[1] Adherence to proper disposal procedures is critical to ensure

the safety of laboratory personnel and to maintain compliance with environmental regulations.

Unused or expired nintedanib, along with any contaminated materials, must be treated as

hazardous waste.[2]

Hazard and Safety Information
Before handling Nintedanib, it is essential to be aware of its hazard classifications and the

required personal protective equipment (PPE).
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Hazard Classification
Required Personal Protective Equipment
(PPE)

Toxic if swallowed[1]
Gloves: Double nitrile or latex gloves should be

worn at all times.[2]

Causes serious eye damage[1]
Eye Protection: Safety glasses or goggles are

mandatory.[2]

Causes skin irritation[1]

Protective Clothing: A lab coat, scrubs, or a

protective suit must be worn.[2] Contaminated

garments should be disposed of as hazardous

waste.[2]

Suspected of damaging fertility or the unborn

child[1]

Respiratory Protection: If engineering controls

like a chemical fume hood are unavailable or

insufficient, an N100 respirator is required.[2]

Causes damage to organs through prolonged

exposure[1]

Engineering Controls: All handling of Nintedanib

powder should occur within a certified chemical

fume hood.[2] Solutions may be handled in a

fume hood or biosafety cabinet.[2]

Core Disposal Principles
The disposal of Nintedanib is governed by strict regulations due to its hazardous nature. The

following principles are paramount:

Hazardous Waste Classification: All unused Nintedanib and any materials that have come

into contact with it (e.g., containers, gloves, labware) must be classified and disposed of as

hazardous waste.[2]

Prohibition of Sewer Disposal: Nintedanib waste must not be discharged into sewer

systems, drains, or any water courses.[3][4] This is in accordance with regulations such as

the EPA's Hazardous Waste Pharmaceutical Final Rule.[5]

Mandatory Professional Disposal: The universally recommended method for final disposal is

through a licensed chemical destruction plant or hazardous material disposal company.[3][6]
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Incineration: The preferred destruction method is controlled, high-temperature incineration,

often in a facility equipped with an afterburner and flue gas scrubbing capabilities to manage

emissions.[3][6][7]

Standard Operating Protocol: Nintedanib Disposal
This protocol outlines the step-by-step procedure for the safe collection and disposal of

Nintedanib waste in a laboratory environment.

1. Preparation and Precaution:

Designate a specific area within a chemical fume hood for all Nintedanib handling and
waste collection.[2]
Before beginning work, ensure all required PPE is correctly worn as specified in the table
above.[2]

2. Waste Segregation and Collection:

Use a dedicated, properly labeled hazardous waste container that is leak-proof and has a
secure lid.[4][7]
The label must clearly state "Hazardous Waste: Nintedanib" and include any other
information required by your institution or local regulations.
Immediately place all Nintedanib-contaminated items into this container. This includes:
Unused or expired Nintedanib powder or solutions.
Contaminated personal protective equipment (gloves, disposable coats).
Disposable labware (pipette tips, vials, culture plates).
Materials used for cleaning spills (absorbent pads, wipes).[4]

3. Decontamination of Surfaces and Equipment:

Following any handling of Nintedanib, thoroughly decontaminate all work surfaces and
equipment.
Use an appropriate solvent, such as alcohol, to scrub surfaces.[4]
All cleaning materials (e.g., wipes, paper towels) used for decontamination must be disposed
of in the designated hazardous waste container.

4. Container Management and Storage:

Keep the hazardous waste container tightly sealed when not in use.[4]
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Store the sealed container in a secure, well-ventilated area, away from incompatible
materials, while awaiting pickup.[3][4]
Follow all institutional, local, and Department of Transportation (DOT) regulations for the
storage and packaging of hazardous waste.[8]

5. Final Disposal Arrangement:

Do not place the Nintedanib waste container in common or non-hazardous trash.
Arrange for the collection of the waste by your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous material disposal contractor.[6]
Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately for transport.[5]

Disposal Summary for Nintedanib-Related Waste
Waste Type Disposal Procedure

Unused/Expired Nintedanib (Powder, Solutions)

Collect in a sealed, labeled hazardous waste

container for disposal via a licensed contractor,

typically by incineration.[3][7]

Contaminated Labware (Gloves, Pipette Tips,

Vials)

Place directly into the designated hazardous

waste container for incineration.[2]

Empty Stock Containers

Must be disposed of as hazardous waste.[2]

Alternatively, containers can be triple-rinsed with

a suitable solvent, with the rinsate collected as

hazardous waste. The rinsed container can then

be punctured to prevent reuse and disposed of

according to institutional policy.[3]

Animal Bedding (from treated animals)

Bedding from animals treated with Nintedanib

should be handled and disposed of as

hazardous material.[2]

Visual Workflow for Nintedanib Disposal
The following diagrams illustrate the procedural flow for making decisions and processing

Nintedanib waste.
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Caption: Procedural workflow for the safe disposal of Nintedanib waste.
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Caption: Decision logic for segregating Nintedanib-related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663095/docs#proper-disposal-of-nintedanib-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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